2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C16H14FN3O3S2/c1-10-2-5-12(6-3-10)18-15(21)9-24-16-19-13-7-4-11(17)8-14(13)25(22,23)20-16/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key: FOBWMZKHMXMXGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NS(=O)(=O)C3=C(N2)C=CC(=C3)F
• Molecular Formula: C16H14FN3O3S2
• Molecular Weight: 379.4 g/mol

Description

2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C16H14FN3O3S2 and its molecular weight is 379.42. The purity is usually 95%.
BenchChem offers high-quality 2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(p-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(p-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationships in Drug Design

Research on similar compounds has contributed significantly to understanding the structure-activity relationships (SAR) in drug design. For instance, studies on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have explored various heterocyclic analogues to improve metabolic stability, demonstrating the importance of specific structural features for enhancing drug efficacy and stability (Stec et al., 2011).

Heterocyclic Syntheses and Applications

Heterocycles play a crucial role in the development of new therapeutic agents. The synthesis of novel heterocycles, such as imidazothiadiazoles, through cascade reactions from thioureido-acetamides showcases the potential for creating diverse chemical entities with significant biological activities (Schmeyers & Kaupp, 2002).

Insecticidal Research

Compounds incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal properties against various pests, illustrating the potential of such molecules in developing new insecticidal agents (Fadda et al., 2017).

Electrophilic Fluorination

The study of electrophilic fluorination using derivatives of benzothiazine has provided insights into the fluorination of carbanions, offering valuable information for synthetic chemistry applications (Takéuchi et al., 1999).

Kinase Inhibitory and Anticancer Activities

Investigations into the anticancer and kinase inhibitory activities of thiazolyl N-benzyl-substituted acetamide derivatives underscore the therapeutic potential of such compounds, highlighting their relevance in cancer research (Fallah-Tafti et al., 2011).